Cas no 106966-21-6 (Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI))
106966-21-6 structure
Product Name:Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI)
CAS No:106966-21-6
MF:C11H10O
MW:158.196503162384
CID:127394
PubChem ID:45083985
Update Time:2025-04-18
Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI)
- 106966-21-6
- 3-[(1Z)-1,3-Butadien-1-yl]benzaldehyde
- Benzaldehyde, 3-(1,3-butadienyl)-, (Z)- (9CI)
-
- Inchi: 1S/C11H10O/c1-2-3-5-10-6-4-7-11(8-10)9-12/h2-9H,1H2/b5-3-
- InChI Key: SBYMTSUZXZRCHG-HYXAFXHYSA-N
- SMILES: O=CC1=CC=CC(/C=C\C=C)=C1
Computed Properties
- Exact Mass: 158.0732
- Monoisotopic Mass: 158.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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